BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Clk1-IN-3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Clk1-IN-3

Cat. No.: B10861354

Essential Safety and Handling Guide for Clk1-IN-3

This guide provides crucial safety and logistical information for the handling and disposal of
Clk1-IN-3, a potent and selective Clk1 inhibitor used in research. The following procedures are
designed to ensure the safety of laboratory personnel and to provide a clear operational plan
for the use of this compound.

Hazard Identification and Classification

CIk1-IN-3 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] It is essential to understand these hazards before handling the compound.

Hazard Classification GHS Code Description
Acute Toxicity, Oral Category 4 H302
Acute Aquatic Toxicity Category 1 H400
Chronic Aquatic Toxicity Category 1 H410

Hazard Statements:
e H302: Harmful if swallowed.[1]

e H410: Very toxic to aquatic life with long lasting effects.[1]
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Precautionary Statements:

e P264: Wash skin thoroughly after handling.[1]

e P270: Do not eat, drink or smoke when using this product.[1]

e P273: Avoid release to the environment.[1]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[1]

e P330: Rinse mouth.[1]

e P391: Collect spillage.[1]

e P501: Dispose of contents/container to an approved waste disposal plant.[1]

Personal Protective Equipment (PPE)

Given the hazards associated with Clk1-IN-3, appropriate personal protective equipment must

be worn at all times. The following table outlines the recommended PPE for various

procedures.

Procedure

Recommended Personal Protective
Equipment

Weighing and Handling Solid Compound

Chemical safety goggles, chemical-resistant
gloves (e.g., nitrile), lab coat, and a certified
respirator or use of a chemical fume hood to

avoid dust inhalation.

Preparing Stock Solutions

Chemical safety goggles, chemical-resistant
gloves, and a lab coat. All work should be

performed in a chemical fume hood.

Cell Culture and In Vitro Experiments

Standard cell culture PPE including a lab coat

and gloves.

© 2025 BenchChem. All rights reserved.

2/8 Tech Support


https://dcchemicals.com/msds/MSDS_DC60765.html
https://dcchemicals.com/msds/MSDS_DC60765.html
https://dcchemicals.com/msds/MSDS_DC60765.html
https://dcchemicals.com/msds/MSDS_DC60765.html
https://dcchemicals.com/msds/MSDS_DC60765.html
https://dcchemicals.com/msds/MSDS_DC60765.html
https://dcchemicals.com/msds/MSDS_DC60765.html
https://www.benchchem.com/product/b10861354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the integrity of Clk1-IN-3 and to ensure a
safe laboratory environment.

Handling Workflow

The following diagram outlines the standard workflow for handling Clk1-IN-3 from receipt to
experimental use.
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Caption: Standard laboratory workflow for handling Clk1-IN-3.
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Storage Conditions

Adherence to the correct storage conditions is essential for maintaining the stability and
efficacy of Clk1-IN-3.

Form Storage Temperature Additional Information

Keep container tightly sealed

Powder -20°C in a cool, well-ventilated area.

[1]

Keep away from direct sunlight
In Solvent -80°C N
and sources of ignition.[1]

Biological Activity and Signaling Pathway

Clk1-IN-3 is a potent inhibitor of Cdc-like kinase 1 (CLK1), with an IC50 of 5 nM.[2][3] CLK1
plays a crucial role in the regulation of pre-mRNA splicing by phosphorylating serine and
arginine-rich (SR) proteins.[4] The diagram below illustrates the simplified mechanism of CLK1
in the initial steps of spliceosome assembly.
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Caption: Role of CLK1 in spliceosome assembly and its inhibition by Clk1-IN-3.

First Aid Measures

In the event of exposure to Clk1-IN-3, follow these first aid procedures immediately.[1]
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Exposure Route First Aid Procedure

Remove contact lenses if present. Immediately

flush eyes with large amounts of water for at
Eye Contact ) .

least 15 minutes. Seek prompt medical

attention.[1]

Thoroughly rinse the affected skin with plenty of
Skin Contact water. Remove contaminated clothing and

shoes. Seek medical attention.[1]

Move the individual to fresh air. If breathing is

difficult, administer cardiopulmonary

Inhalation o ]
resuscitation (CPR). Avoid mouth-to-mouth
resuscitation.
Wash out the mouth with water. Do NOT induce
Ingestion vomiting. Call a physician or poison control

center immediately.[1]

Disposal Plan

All waste containing Clk1-IN-3 must be treated as hazardous chemical waste.

o Solid Waste: Collect any solid waste, including empty containers and contaminated
consumables (e.g., weigh boats, pipette tips), in a designated, labeled hazardous waste
container.

e Liquid Waste: Collect all liquid waste containing Clk1-IN-3 in a sealed, properly labeled
hazardous waste container.

o Disposal: Dispose of all waste containing this compound through an approved waste
disposal plant.[1] Ensure compliance with all local, state, and federal regulations for
hazardous waste disposal.[5] Avoid releasing the chemical into the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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